2-chloro-4-fluoro-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide
• InChI: InChI=1S/C14H10ClF4NOS/c15-12-5-10(16)1-2-11(12)13(21)20(8-14(17,18)19)6-9-3-4-22-7-9/h1-5,7H,6,8H2
• InChI Key: XRWYPCSJESWJOA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)Cl)C(=O)N(CC2=CSC=C2)CC(F)(F)F
• Molecular Formula: C14H10ClF4NOS
• Molecular Weight: 351.7 g/mol
• CAS No.: 1286721-61-6

Description

2-chloro-4-fluoro-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide is a useful research compound. Its molecular formula is C14H10ClF4NOS and its molecular weight is 351.74. The purity is usually 95%.
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Scientific Research Applications

Antipathogenic Activity

Compounds related to 2-chloro-4-fluoro-N-(thiophen-3-ylmethyl)-N-(2,2,2-trifluoroethyl)benzamide, like acylthioureas, have been studied for their interaction with bacterial cells. Their antipathogenic activity, especially against strains like Pseudomonas aeruginosa and Staphylococcus aureus, is notable. This highlights potential uses in developing novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Antimicrobial Activity

Fluorinated derivatives, like this compound, have been explored for their antimicrobial properties. Studies have shown their effectiveness against fungi and Gram-positive microorganisms, with some activity against Gram-negative strains. This suggests their potential in developing new antimicrobial drugs (Carmellino et al., 1994).

Application in Medicinal Chemistry and Synthesis

The compound's fluorination aspect has been utilized in medicinal chemistry and synthesis. The Pd(OTf)2 x 2 H2O-catalyzed ortho-fluorination of related compounds, using N-fluoro-2,4,6-trimethylpyridinium triflate as the fluorine source, makes it relevant in the synthesis of various medicinal compounds (Wang, Mei, & Yu, 2009).

Optical Material Applications

The compound's structural features, particularly the fluorinated aspect, have been used in synthesizing polymers with high glass-transition temperatures, outstanding thermal stability, and solubility in organic solvents. These polymers' transparency and flexibility make them suitable for optical materials in the visible light spectrum (Liaw et al., 2007).

Anti-HIV and CDK2 Inhibitor Potential

Fluorine-substituted derivatives, similar to this compound, have shown significant activity as anti-HIV-1 and CDK2 inhibitors, suggesting their potential in HIV treatment and cancer therapy (Makki, Abdel-Rahman, & Khan, 2014).